Cas no 2171519-00-7 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid
• CAS No: 2171519-00-7
• MF: C₂₃H₂₄F₂N₂O₅
• MW: 446.443873405457
• CID: 5934570
• PubChem ID: 165546932
• Update Time: 2025-10-29

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4,4-difluorobutanoic acid
• EN300-1488722
• 2171519-00-7

• Inchi： 1S/C23H24F2N2O5/c24-20(25)12-19(22(29)30)27-21(28)10-5-11-26-23(31)32-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-20H,5,10-13H2,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： LRANPGGTQKUZBO-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CCCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 446.16532819g/mol
• Monoisotopic Mass: 446.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid

Comprehensive Guide to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid (CAS No. 2171519-00-7)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid (CAS No. 2171519-00-7) has garnered significant attention. This Fmoc-protected amino acid derivative plays a pivotal role in the development of therapeutic peptides, drug delivery systems, and biomaterials. Its unique structural features, including the difluorobutanoic acid moiety, make it a valuable building block for researchers exploring structure-activity relationships (SAR) and metabolic stability in drug design.

The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone of modern solid-phase peptide synthesis (SPPS), a technique widely used in pharmaceutical research and biotechnology. This protecting group offers excellent stability under basic conditions while being readily cleaved under mild acidic conditions, making CAS No. 2171519-00-7 particularly useful for stepwise peptide assembly. Recent trends in personalized medicine and targeted therapies have increased demand for specialized amino acid derivatives like this compound, as researchers seek to create peptide-based drugs with enhanced bioavailability and target specificity.

From a structural perspective, the incorporation of 4,4-difluorobutanoic acid in this molecule introduces interesting electronic effects and conformational constraints. The fluorine atoms significantly influence the compound's physicochemical properties, including its lipophilicity and hydrogen bonding capacity. These characteristics are crucial for medicinal chemists working on GPCR-targeting compounds or enzyme inhibitors, where subtle modifications can dramatically impact binding affinity and selectivity.

The synthesis and application of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid align with current industry focus on sustainable chemistry and green synthesis approaches. Researchers are particularly interested in how fluorinated amino acids can improve drug metabolic stability while reducing dosage requirements - a key consideration in environmentally conscious pharmaceutical development. The compound's potential in prodrug design and bioconjugation strategies for antibody-drug conjugates (ADCs) also makes it relevant to cutting-edge cancer therapeutics research.

Quality control and analytical characterization of CAS No. 2171519-00-7 typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and chiral analysis. The pharmaceutical industry's growing emphasis on quality by design (QbD) principles has increased demand for high-purity, well-characterized building blocks like this compound. Its storage and handling require attention to moisture sensitivity and temperature stability, common considerations for Fmoc-protected compounds used in peptide synthesis.

Looking toward future applications, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4,4-difluorobutanoic acid shows promise in emerging areas like peptide therapeutics for metabolic disorders and neurodegenerative diseases. The fluorine substitution pattern may offer advantages for blood-brain barrier penetration, a critical factor in CNS drug development. Additionally, its potential use in bioorthogonal chemistry applications and click chemistry modifications positions it as a versatile tool for chemical biology research.

For researchers sourcing this compound, understanding its structure-property relationships is essential for optimal application in peptide drug discovery. The difluorobutanoic acid component provides unique opportunities for molecular tuning while maintaining peptide backbone integrity. As the field of peptide-based pharmaceuticals continues to expand, specialized building blocks like CAS No. 2171519-00-7 will undoubtedly play an increasingly important role in developing the next generation of targeted therapeutics and precision medicine approaches.